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Compound of Interest

Compound Name:
2-Chloro-6-

(trifluoromethyl)phenylacetic acid

Cat. No.: B3020916 Get Quote

An In-depth Technical Guide to 2-Chloro-6-
(trifluoromethyl)phenylacetic acid
Abstract: This document provides a comprehensive technical overview of 2-Chloro-6-
(trifluoromethyl)phenylacetic acid, a key chemical intermediate in modern synthetic

chemistry. We will delve into its chemical structure, physicochemical properties, and

established synthetic routes. Furthermore, this guide will explore its applications, particularly

within the pharmaceutical and agrochemical industries, and provide essential safety and

handling protocols. This paper is intended for researchers, chemists, and professionals in drug

discovery and material science who require a detailed understanding of this versatile

compound.

Chemical Identity and Structure
2-Chloro-6-(trifluoromethyl)phenylacetic acid is a substituted phenylacetic acid derivative.

The strategic placement of a chlorine atom and a trifluoromethyl group on the phenyl ring

significantly influences its chemical reactivity and biological activity.

IUPAC Name: 2-[2-Chloro-6-(trifluoromethyl)phenyl]acetic acid[1]

CAS Number: 886500-31-8[1]

Molecular Formula: C₉H₆ClF₃O₂[1][2]
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Molecular Weight: 238.59 g/mol [1]

The structure consists of a phenyl ring substituted at the 2-position with a chlorine atom and at

the 6-position with a trifluoromethyl (CF₃) group. An acetic acid moiety is attached to the first

carbon of the phenyl ring.

Structural Representations:

SMILES: C1=CC(=C(C(=C1)Cl)CC(=O)O)C(F)(F)F[3]

InChI: InChI=1S/C9H6ClF3O2/c10-7-3-1-2-6(9(11,12)13)5(7)4-8(14)15/h1-3H,4H2,(H,14,15)

[3]

Physicochemical Properties
The physical and chemical properties of 2-Chloro-6-(trifluoromethyl)phenylacetic acid are

summarized in the table below. These properties are crucial for its handling, storage, and

application in various chemical reactions.

Property Value Source

Appearance White powder [4]

Melting Point 149-152 °C [1]

Boiling Point Not specified

Flash Point 113.00 °C [1]

Purity ≥99% [4]

Storage Sealed and preserved [4]

Synthesis and Manufacturing
While specific, detailed industrial synthesis routes for 2-Chloro-6-
(trifluoromethyl)phenylacetic acid are often proprietary, a general and plausible synthetic

approach can be extrapolated from established organic chemistry principles. A common

method for preparing substituted phenylacetic acids involves the formation of a Grignard
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reagent followed by carboxylation or other functional group manipulations. A related patent for

trifluorophenylacetic acids describes a two-step method involving an allylating agent and

subsequent oxidative cleavage.[5]

Hypothetical Laboratory-Scale Synthesis Protocol:
This protocol is a generalized representation and may require optimization.

Grignard Reagent Formation:

React 1-bromo-2-chloro-6-(trifluoromethyl)benzene with magnesium turnings in anhydrous

diethyl ether or THF under an inert atmosphere (e.g., Argon or Nitrogen) to form the

corresponding Grignard reagent.

Carboxylation:

Cool the Grignard reagent solution to a low temperature (e.g., -78 °C) and bubble dry

carbon dioxide gas through the solution.

Acidification and Extraction:

After the reaction is complete, quench the reaction mixture with a saturated aqueous

solution of ammonium chloride.

Acidify the aqueous layer with a strong acid, such as hydrochloric acid, to a pH of

approximately 1-2.

Extract the desired product, 2-Chloro-6-(trifluoromethyl)phenylacetic acid, with an

organic solvent like ethyl acetate.

Purification:

Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

The crude product can be further purified by recrystallization or column chromatography.
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Starting Materials Step 1: Grignard Formation Step 2: Carboxylation Step 3: Work-up & Purification Final Product

1-bromo-2-chloro-6-
(trifluoromethyl)benzene

+ Mg Turnings

Formation of Grignard Reagent
(Anhydrous Ether/THF, Inert Atm.)

Reaction Reaction with CO₂ (gas)
(-78 °C)

Addition Acidification (HCl)
& Extraction (EtOAc)

Quench & Extract Recrystallization or
Chromatography

Purify
2-Chloro-6-(trifluoromethyl)-

phenylacetic acid
Isolate

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-Chloro-6-(trifluoromethyl)phenylacetic
acid.

Applications in Research and Drug Development
2-Chloro-6-(trifluoromethyl)phenylacetic acid is a valuable building block in the synthesis of

more complex molecules, particularly in the pharmaceutical and agrochemical sectors. The

trifluoromethyl group can enhance metabolic stability and binding affinity of a molecule to its

biological target.

Pharmaceutical Intermediates: It serves as a precursor for the synthesis of active

pharmaceutical ingredients (APIs). Phenylacetic acid derivatives, in general, are known to

possess a wide range of biological activities, including anti-inflammatory and analgesic

properties.[6] The specific substitutions on this compound make it a candidate for developing

novel therapeutic agents.

Agrochemicals: Similar to its role in pharmaceuticals, this compound can be used to create

new herbicides and pesticides with improved efficacy.[6]

Material Science: Fluorinated organic compounds are of interest in material science for

creating polymers and coatings with enhanced chemical resistance.[6]

While direct biological activity data for 2-Chloro-6-(trifluoromethyl)phenylacetic acid is not

extensively published, related phenylacetic acid compounds have shown antifungal properties.

[7] For instance, 2-chloro-N-phenylacetamide has demonstrated activity against Aspergillus

flavus and Candida species.[8][9]
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Safety and Handling
Proper handling of 2-Chloro-6-(trifluoromethyl)phenylacetic acid is essential to ensure

laboratory safety. Based on safety data for similar chemical structures, the following

precautions should be observed.

Hazard Identification:

Causes skin irritation.[10][11][12]

Causes serious eye irritation.[10][11][12][13]

May cause respiratory irritation.[10][11][12]

Recommended Safety Protocols:

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, and eye/face protection.[10][11][12]

In case of insufficient ventilation, wear suitable respiratory equipment.

Handling:

Avoid contact with skin, eyes, and clothing.[10]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[10][11]

Wash hands thoroughly after handling.[10][13]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[10][11]

Store locked up.[10][12]

First Aid Measures:
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If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[10][11][12][13]

If on skin: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.[10][11][12]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[10][11][12]

Personal Protective Equipment

Handling Procedures

Storage Spill & Emergency

Gloves, Goggles,
Lab Coat, Respirator

Use in a well-ventilated area.
Avoid creating dust.

Wash hands after use.

Required For

Keep container tightly closed.
Store in a cool, dry place.

After Use

Contain spill.
Absorb with inert material.

If Spill Occurs

Eye: Rinse with water.
Skin: Wash with soap & water.
Inhalation: Move to fresh air.

If Exposure Occurs

Click to download full resolution via product page

Caption: Standard safety and handling workflow for chemical reagents like 2-Chloro-6-
(trifluoromethyl)phenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3020916?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3020916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

